Cas no 1354006-79-3 ((S)-tert-Butyl 3-((2-methoxyphenyl)thio)pyrrolidine-1-carboxylate)

• Product Name: (S)-tert-Butyl 3-((2-methoxyphenyl)thio)pyrrolidine-1-carboxylate
• CAS No: 1354006-79-3
• MF: C₁₆H₂₃NO₃S
• MW: 309.423723459244
• CID: 2091645
• PubChem ID: 66570170
• Update Time: 2025-05-21

(S)-tert-Butyl 3-((2-methoxyphenyl)thio)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-((2-methoxyphenyl)thio)pyrrolidine-1-carboxylate
• 1354006-79-3
• AKOS024463767
• DB-215230
• (S)-tert-Butyl3-((2-methoxyphenyl)thio)pyrrolidine-1-carboxylate
• tert-butyl (3S)-3-(2-methoxyphenyl)sulfanylpyrrolidine-1-carboxylate
• (S)-3-(2-Methoxy-phenylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD21098908
• Inchi： 1S/C16H23NO3S/c1-16(2,3)20-15(18)17-10-9-12(11-17)21-14-8-6-5-7-13(14)19-4/h5-8,12H,9-11H2,1-4H3/t12-/m0/s1
• InChI Key： PSYASUBQXTYWAC-LBPRGKRZSA-N
• SMILES： S(C1C=CC=CC=1OC)[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 309.13986477g/mol
• Monoisotopic Mass: 309.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 414.8±40.0 °C at 760 mmHg
• Flash Point: 204.7±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(S)-tert-Butyl 3-((2-methoxyphenyl)thio)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (S)-tert-Butyl 3-((2-methoxyphenyl)thio)pyrrolidine-1-carboxylate

(S)-tert-Butyl 3-((2-methoxyphenyl)thio)pyrrolidine-1-carboxylate and Its Significance in Modern Chemical Biology

(S)-tert-Butyl 3-((2-methoxyphenyl)thio)pyrrolidine-1-carboxylate, with the CAS number 1354006-79-3, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of a chiral center at the pyrrolidine ring and the incorporation of functional groups such as the tert-butyl ester and the (2-methoxyphenyl)thio moiety contribute to its unique chemical properties and biological activities.

The compound's structural design is reminiscent of molecules that have shown promise in various therapeutic contexts. Specifically, the pyrrolidine scaffold is a common motif in medicinal chemistry, often employed in the development of bioactive agents due to its ability to mimic natural amino acid structures and interact favorably with biological targets. The tert-butyl group, while providing steric hindrance, enhances lipophilicity, which can be advantageous for membrane permeability and target binding affinity.

The (2-methoxyphenyl)thio group introduces a hydrophobic aromatic ring system that can engage in π-stacking interactions or hydrogen bonding, further modulating the compound's interaction with biological receptors. This particular combination of features makes (S)-tert-Butyl 3-((2-methoxyphenyl)thio)pyrrolidine-1-carboxylate a versatile candidate for further exploration in pharmacological studies.

In recent years, there has been a surge in research focused on chiral molecules due to their prevalence in biological systems and their often enhanced pharmacological profiles compared to their racemic counterparts. The enantiomeric purity of (S)-tert-Butyl 3-((2-methoxyphenyl)thio)pyrrolidine-1-carboxylate is particularly noteworthy, as it ensures that interactions with biological targets are specific and predictable. This has significant implications for drug development, where enantiomeric selectivity can lead to improved efficacy and reduced side effects.

Current research in chemical biology increasingly leverages computational methods to predict and validate the biological activity of novel compounds. The structural features of (S)-tert-Butyl 3-((2-methoxyphenyl)thio)pyrrolidine-1-carboxylate make it an attractive candidate for molecular docking studies aimed at identifying potential therapeutic targets. For instance, its ability to mimic amino acid structures suggests potential interactions with enzyme active sites or receptor binding pockets.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently implicated in various diseases, including cancer. The pyrrolidine scaffold has been successfully used in the design of kinase inhibitors due to its ability to bind tightly to the ATP-binding pockets of these enzymes. The presence of the (2-methoxyphenyl)thio group may further enhance binding affinity by engaging in specific interactions with key residues within the kinase domain.

Furthermore, the tert-butyl ester group can be hydrolyzed under physiological conditions, releasing a carboxylic acid moiety that may participate in further bioconjugation reactions or serve as a site for additional functionalization. This versatility makes (S)-tert-Butyl 3-((2-methoxyphenyl)thio)pyrrolidine-1-carboxylate a valuable building block for synthesizing more complex molecules with tailored biological activities.

Recent advancements in synthetic chemistry have also enabled more efficient methods for producing enantiomerically pure compounds like this one. Chiral resolution techniques and asymmetric synthesis strategies have significantly improved the availability of such molecules, facilitating their use in preclinical and clinical research. This progress underscores the importance of compounds like (S)-tert-Butyl 3-((2-methoxyphenyl)thio)pyrrolidine-1-carboxylate in addressing unmet medical needs.

The compound's potential extends beyond kinase inhibition; it may also exhibit activity against other targets relevant to neurological disorders or inflammatory conditions. The ability of pyrrolidine derivatives to interact with neurotransmitter receptors has been well-documented, suggesting that this molecule could be explored for applications in neuropharmacology. Additionally, its structural features may allow it to modulate inflammatory pathways by interacting with receptors or enzymes involved in immune responses.

In conclusion, (S)-tert-Butyl 3-((2-methoxyphenyl)thio)pyrrolidine-1-carboxylate, CAS number 1354006-79-3, is a compound with significant potential in modern chemical biology and pharmaceutical research. Its unique structural features, including the chiral pyrrolidine ring, tert-butyl ester, and (2-methoxyphenyl)thio group, make it a versatile tool for drug discovery. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will undoubtedly play a crucial role in advancing our understanding of biological processes and developing effective treatments for various diseases.